Cas no 2503202-56-8 (tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate)

• Product Name: tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate
• CAS No: 2503202-56-8
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 5669599
• PubChem ID: 165875939
• Update Time: 2025-05-24

tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2503202-56-8
• EN300-26982937
• tert-butyl N-[3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate
• tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate

• Inchi： 1S/C18H29N3O2/c1-18(2,3)23-17(22)20-16-9-10-21(13-15(16)11-19)12-14-7-5-4-6-8-14/h4-8,15-16H,9-13,19H2,1-3H3,(H,20,22)
• InChI Key： ZBUVKVYLZGMKBK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC2C=CC=CC=2)CC1CN)=O

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate

tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate, identified by the CAS number 2503202-56-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug development due to their versatile functional groups and ability to form stable amide bonds. The structure of this compound is characterized by a piperidine ring, a benzyl group, and a tert-butyl carbamate moiety, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the piperidine ring in tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate provides a rigid framework that can be exploited for enhancing the pharmacokinetic properties of drugs. Researchers have demonstrated that such structures can improve the solubility and bioavailability of active pharmaceutical ingredients (APIs), making them ideal candidates for drug delivery systems.

The benzyl group attached to the piperidine ring introduces additional electronic effects and steric hindrance, which can influence the compound's reactivity and selectivity in various reactions. This feature is particularly advantageous in asymmetric synthesis, where precise control over molecular geometry is crucial. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of enantiomerically pure derivatives of this compound, opening new avenues for its application in chiral drug discovery.

The tert-butyl carbamate moiety is another critical component of this molecule, contributing to its stability and reactivity. Carbamates are known for their ability to form protective groups during peptide synthesis, making them indispensable in organic synthesis. In recent years, there has been a growing interest in using carbamates as building blocks for constructing complex biomolecules, such as oligonucleotides and polysaccharides. The tert-butyl group also serves as a good leaving group in certain substitution reactions, facilitating further functionalization of the molecule.

From an analytical standpoint, the characterization of tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its reliability for downstream applications. Additionally, computational chemistry tools have been employed to predict the compound's physicochemical properties, such as logP values and solubility profiles, which are essential for its use in drug design.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include benzylated piperidine derivatives and activated carbonyl compounds. Recent optimizations in reaction conditions, such as the use of microwave-assisted synthesis and continuous flow reactors, have significantly improved the yield and purity of the final product. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

Looking ahead, the potential applications of tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals, biocatalysts, and advanced materials. For instance, researchers are exploring its role as a chiral catalyst in asymmetric hydrogenation reactions, which are pivotal in industrial chemical production.

In conclusion, tert-butyl N-3-(aminomethyl)-1-benzylpiperidin-4-ylcarbamate represents a versatile platform for chemical innovation. Its combination of functional groups and structural flexibility positions it as a valuable tool in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.